Cas no 62349-11-5 (3-Thiophenecarboxylic acid,4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid,4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester
• CAS No: 62349-11-5
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• MDL: MFCD00401292
• CID: 448398
• PubChem ID: 744829
• Update Time: 2025-05-20

3-Thiophenecarboxylic acid,4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid,4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester
• ethyl 4,5-dimethyl-2-[2-(morpholin-4-yl)acetamido]thiophene-3-carboxylate
• SR-01000400391-1
• AKOS000672509
• VS-00787
• Z46180390
• CS-0299220
• SR-01000400391
• 62349-11-5
• ethyl 4,5-dimethyl-2-[(morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• ethyl 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate
• Ethyl 4,5-dimethyl-2-(2-morpholinoacetamido)thiophene-3-carboxylate
• starbld0030091
• ethyl 4,5-dimethyl-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• AH-262/32930014
• CBDivE_004612
• CCG-103961
• MFCD00401292

• MDL： MFCD00401292
• Inchi： 1S/C15H22N2O4S/c1-4-21-15(19)13-10(2)11(3)22-14(13)16-12(18)9-17-5-7-20-8-6-17/h4-9H2,1-3H3,(H,16,18)
• InChI Key： DDFHYYNNOIULQI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C(C(=O)OCC)=C1NC(CN1CCOCC1)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-Thiophenecarboxylic acid,4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester

Introduction to 3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester (CAS No. 62349-11-5)

3-Thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester (CAS No. 62349-11-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiophene carboxylic acid with additional functional groups that enhance its biological activity and pharmacological properties.

The structure of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester is characterized by a thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom. The presence of the thiophene ring imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

The compound also features a carboxylic acid group that has been esterified with an ethyl group. This modification can influence the solubility and stability of the molecule, which are critical factors in drug formulation and delivery. Additionally, the presence of a morpholine ring and an acetyl group attached to the amino functionality adds further complexity and potential for biological activity.

Recent studies have highlighted the potential of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The morpholine ring and acetyl group contribute to its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antiviral activity of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester. The results indicated that this compound has significant inhibitory effects on several viruses, including influenza A and B viruses. The mechanism of action involves interference with viral replication processes, which could lead to new antiviral therapies.

The pharmacokinetic properties of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester have also been studied extensively. Research conducted by a team at the University of California demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester in human subjects. Preliminary results from Phase I trials have shown promising outcomes with no major adverse events reported. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In addition to its therapeutic applications, 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester has also been used as a synthetic intermediate in organic synthesis. Its unique structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic and industrial laboratories for developing new compounds with potential pharmaceutical applications.

The synthesis of 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester involves several steps that require precise control over reaction conditions. Key synthetic routes include the coupling of thiophene carboxylic acid derivatives with amino-containing compounds followed by functional group modifications such as esterification and acylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion, 3-thiophenecarboxylic acid, 4,5-dimethyl-2-[(4-morpholinylacetyl)amino]-, ethyl ester (CAS No. 62349-11-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological properties make it an important molecule for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the field of medicinal chemistry.